N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O4/c1-14-4-3-5-18(12-14)26-13-19-10-11-20(27-19)21(25)23-17-8-6-16(7-9-17)22-15(2)24/h3-12H,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: KYKPDHCGCCCTRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=CC=C(O2)C(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol

Description

N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide, or 4-Amino-3-methylbenzamide (AMBA) is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. AMBA is a small molecule that has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-oxidant, anti-cancer, and neuroprotective effects. Furthermore, AMBA has been found to be a promising drug candidate for the treatment of various diseases, including diabetes, obesity, and neurodegenerative disorders.

Mechanism of Action

The exact mechanism of action of N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide is not yet fully understood. However, it is believed that N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide binds to specific receptors on cells, which then triggers a cascade of biochemical and physiological effects. In addition, N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide has been found to inhibit the activity of certain enzymes, which may play a role in its biological activity.
Biochemical and Physiological Effects
N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide has been found to have a wide range of biochemical and physiological effects. These effects include anti-inflammatory, anti-oxidant, anti-cancer, and neuroprotective effects. In addition, N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide has been found to have beneficial effects on the cardiovascular system, as well as on the immune system.

Advantages and Limitations for Lab Experiments

The use of N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide in lab experiments has several advantages. First, N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide is relatively inexpensive and easy to obtain. Second, it is a small molecule, which makes it easier to study and manipulate. Finally, N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide has been found to have a wide range of biological activities, which makes it a useful tool for studying the mechanisms of action of drugs and other compounds.
However, there are also some limitations to using N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide in lab experiments. First, it is a small molecule, which means that it is not as stable as larger molecules and may be more easily degraded. Second, N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide has been found to interact with certain receptors, which means that it may not be suitable for certain types of experiments.

Future Directions

There are several potential future directions for research into N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide. First, further research is needed to better understand the exact mechanism of action of N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide and to identify new potential therapeutic applications. Second, additional research is needed to develop more efficient and cost-effective methods for synthesizing N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide. Third, further research is needed to identify new potential targets for N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide, as well as to identify new potential interactions between N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide and other drugs and compounds. Finally, additional research is needed to better understand the biochemical and physiological effects of N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide.

Synthesis Methods

N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide can be synthesized by several methods. The most commonly used method involves the reaction of 4-amino-3-methylbenzamide with an appropriate acid in the presence of an appropriate catalyst. This method yields a product with a purity of up to 99%. Other methods used to synthesize N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide include the reaction of 4-amino-3-methylbenzamide with a base, such as sodium hydroxide, in the presence of an appropriate catalyst. This method yields a product with a purity of up to 95%.

Scientific Research Applications

N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide has been studied extensively for its potential applications in scientific research. It has been found to be a useful tool for studying the mechanisms of action of drugs, as well as for studying the effects of drugs on the body. In addition, N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide has been found to be useful for studying the structure and function of proteins, as well as for studying the effects of drugs on the brain.